Cas no 346611-55-0 (3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde)

• Product Name: 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde
• CAS No: 346611-55-0
• MF: C₁₆H₁₄BrFO₃
• MW: 353.182967662811
• CID: 5013396
• Update Time: 2025-06-11

3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde
• 3-bromo-5-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde
• Oprea1_689427
• BBL024002
• SBB012909
• STK019344
• ST033239
• T9238
• 5-bromo-3-ethoxy-4-[(4-fluorophenyl)methoxy]benzaldehyde
• 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde

• Inchi： 1S/C16H14BrFO3/c1-2-20-15-8-12(9-19)7-14(17)16(15)21-10-11-3-5-13(18)6-4-11/h3-9H,2,10H2,1H3
• InChI Key： DSYPLLHMKSNYFT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC1C=CC(=CC=1)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• XLogP3: 4
• Topological Polar Surface Area: 35.5

Additional information on 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde

Introduction to 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde (CAS No. 346611-55-0) and Its Emerging Applications in Chemical Biology

3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde, identified by the chemical formula CAS No. 346611-55-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This aromatic aldehyde, characterized by the presence of bromine, ethoxy, and fluoro-benzyl substituents, presents a versatile scaffold for the development of novel pharmaceuticals and agrochemicals. The compound’s intricate molecular architecture not only makes it a valuable intermediate in synthetic chemistry but also opens up avenues for exploring its pharmacological properties.

The structural composition of 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde includes a benzaldehyde core substituted with a bromine atom at the 3-position, an ethoxy group at the 5-position, and a (4-fluorobenzyl)oxy moiety at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of halogen atoms, particularly bromine and fluorine, enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for various therapeutic targets. 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde has emerged as a promising candidate in this domain due to its ability to modulate key biological pathways. Studies have demonstrated its potential in inhibiting enzymes involved in cancer progression, inflammation, and metabolic disorders. The benzaldehyde moiety, known for its ability to chelate metal ions and interact with biomolecules, serves as a critical pharmacophore in designing molecules with therapeutic efficacy.

One of the most compelling aspects of 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde is its role as a key intermediate in the synthesis of more complex bioactive compounds. Researchers have leveraged its reactivity to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the 3-bromo and 5-ethoxy positions have been explored to optimize binding affinity to target proteins. Additionally, the (4-fluorobenzyl)oxy group has been utilized to introduce additional functionalization possibilities, enabling the creation of molecules with tailored biological activities.

The compound’s significance extends beyond its synthetic utility; it has also been investigated for its potential role in drug discovery pipelines. Recent studies have highlighted its applicability in designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine substituent facilitates selective modifications through transition-metal-catalyzed reactions, allowing researchers to fine-tune the molecular structure for improved drug-like properties such as solubility, bioavailability, and metabolic stability.

Advances in computational chemistry have further enhanced the understanding of 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde’s interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein pockets, suggesting its potential as an inhibitor or modulator of enzyme activity. These computational insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

The agrochemical sector has also recognized the value of 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde as a building block for developing novel pesticides and herbicides. Its structural features make it an excellent candidate for creating molecules that can interact with specific biological pathways in pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices that rely on innovative chemical solutions.

Future research directions for 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde include exploring its role in developing treatments for neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting pathological protein aggregation associated with conditions such as Alzheimer’s disease and Parkinson’s disease.

The synthesis of 3-Bromo-5-ethoxy-4-[(4-fluorobenzyl)oxy]benzaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization are commonly employed to construct the desired molecular framework efficiently. These synthetic strategies not only demonstrate the compound’s versatility but also contribute to advancements in synthetic organic chemistry.

In conclusion,3-Bromo-5-ethoxy - 4-[ ( -fluorobenzyl ) oxy ] benzaldehyde (CAS No . 346611 -55 -0 ) represents a significant advancement in chemical biology with broad applications across pharmaceuticals , agrochemicals , and material science . Its unique structural features , coupled with its reactivity , make it an invaluable tool for researchers seeking to develop innovative solutions to complex biological challenges . As our understanding of molecular interactions continues to evolve , compounds like this are poised to play pivotal roles in shaping future therapeutic strategies .